3-(azepane-1-carbonyl)-N-(4-iodophenyl)-7-methyl-1,8-naphthyridin-4-amine
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Overview
Description
Azepan-1-yl(4-((4-iodophenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone is a complex organic compound. It contains an azepane ring, which is a seven-membered heterocyclic compound containing one nitrogen atom . It also contains a 1,8-naphthyridine ring, which is a type of nitrogen-containing heterocycle .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The azepane ring and the 1,8-naphthyridine ring would likely contribute to the rigidity of the molecule, while the iodophenyl group could potentially participate in halogen bonding interactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the size and shape of the molecule, the presence of polar or nonpolar regions, and the presence of functional groups .Scientific Research Applications
Pharmacological Activities
Naphthyridine derivatives, including compounds structurally related to Azepan-1-yl(4-((4-iodophenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone, have shown significant pharmacological activities. For instance, a novel naphthyridine derivative exhibited anticancer activity in human malignant melanoma A375 cells, indicating its potential as a chemical substance for melanoma treatment. This compound induced necroptosis at low concentrations and apoptosis at high concentrations, a dual mode of action that could be leveraged for therapeutic purposes (Kong et al., 2018).
Synthetic Chemistry
In the realm of synthetic chemistry, compounds related to Azepan-1-yl(4-((4-iodophenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)methanone have been utilized in the synthesis of various heterocyclic systems and polyamides. For example, the synthesis of novel annulated products from aminonaphthyridinones demonstrates the versatility of naphthyridine derivatives in creating new heterocyclic systems with potential applications in materials science and drug development (Deady & Devine, 2006). Furthermore, naphthalene-ring containing diamines have been synthesized for the preparation of thermally stable polyamides, showcasing the application of these compounds in developing new materials with enhanced properties (Mehdipour‐Ataei et al., 2005).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
azepan-1-yl-[4-(4-iodoanilino)-7-methyl-1,8-naphthyridin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23IN4O/c1-15-6-11-18-20(26-17-9-7-16(23)8-10-17)19(14-24-21(18)25-15)22(28)27-12-4-2-3-5-13-27/h6-11,14H,2-5,12-13H2,1H3,(H,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUQZFCBEPMSFLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=C(C=C3)I)C(=O)N4CCCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23IN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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